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Introduction

Monoethylglycinexylidide (MEGX), also known as Norlidocaine, is the primary and

pharmacologically active metabolite of the widely used local anesthetic and antiarrhythmic

drug, lidocaine.[1][2][3] It is formed in the liver through oxidative N-deethylation, a process

primarily mediated by the cytochrome P450 enzyme, CYP3A4.[2][4][5] The rate of MEGX

formation serves as a sensitive and valuable indicator of hepatic function and is particularly

utilized in the assessment of liver disease severity and for monitoring liver function in transplant

patients.[4][6][7] This document provides a detailed technical guide on the core

physicochemical properties, metabolic pathways, and analytical methodologies related to

MEGX.

Core Molecular and Chemical Properties
Monoethylglycinexylidide is an amino acid amide resulting from the formal condensation of

2,6-dimethylaniline and N-ethylglycine.[1][3] Its fundamental properties are summarized below.
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Property Value Source

Molecular Formula C₁₂H₁₈N₂O [1][3]

Molecular Weight 206.28 g/mol [1][3]

IUPAC Name
N-(2,6-dimethylphenyl)-2-

(ethylamino)acetamide
[1]

CAS Number 7728-40-7 [1]

Chemical Properties White Solid [3]

Note: The hydrochloride salt of MEGX has a molecular formula of C₁₂H₁₉ClN₂O and a

molecular weight of approximately 242.75 g/mol .[4][5]

Metabolic Pathway and Pharmacokinetics
MEGX is produced in the liver from lidocaine and is further metabolized into inactive

compounds like glycine xylidide.[2] This metabolic cascade is a critical aspect of lidocaine's

pharmacokinetics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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